molecular formula C9H9N3O B1293838 2-Methylimidazo[1,2-a]pyridine-3-carboxamide CAS No. 21801-89-8

2-Methylimidazo[1,2-a]pyridine-3-carboxamide

Cat. No. B1293838
CAS RN: 21801-89-8
M. Wt: 175.19 g/mol
InChI Key: UQAQWKIENIYXHR-UHFFFAOYSA-N
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Description

2-Methylimidazo[1,2-a]pyridine-3-carboxamide, or 2-MIPC, is a heterocyclic amine (HCA) found in foods such as cooked meats, fish, and dairy products. It is an intermediate in the formation of other HCAs such as 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP). 2-MIPC is a potential carcinogen and has been linked to various types of cancer. It is also known to have mutagenic and genotoxic effects.

Scientific Research Applications

Antimicrobial Activity

Specific Scientific Field

This application falls under the field of Microbiology .

Summary of the Application

The compound “2-methylimidazo[1,2-a]pyridine-3-carboxamide” has been found to have antimicrobial properties, particularly against Staphylococcus aureus .

Methods of Application

The compound was synthesized and then reacted with bromine and iodine, leading to the formation of 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . The antimicrobial action of 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide against Staphylococcus aureus was then explored .

Results or Outcomes

The compound showed antimicrobial properties against Staphylococcus aureus at concentrations of 2700 and 675 μg/ml .

Antituberculosis Agents

Specific Scientific Field

This application falls under the field of Pharmacology .

Summary of the Application

Imidazo[1,2-a]pyridine analogues, such as “2-methylimidazo[1,2-a]pyridine-3-carboxamide”, have been recognized for their wide range of applications in medicinal chemistry, including significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Methods of Application

The development of these compounds as anti-TB agents is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .

Results or Outcomes

These compounds have shown significant potency against MDR-TB and XDR-TB .

Organic Synthesis and Drug Development

Specific Scientific Field

This application falls under the field of Organic Chemistry .

Summary of the Application

Imidazo[1,2-a]pyridine acts as a versatile scaffold in organic synthesis and drug development .

Methods of Application

The compound is used in various synthetic methods to illustrate its reactivity and multifarious biological activity .

Results or Outcomes

The compound has been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry .

Light-Sensitive Dyes

Specific Scientific Field

This application falls under the field of Material Science .

Summary of the Application

Compounds like “2-methylimidazo[1,2-a]pyridine-3-carboxamide” are used in the role of light-sensitive dyes .

Methods of Application

The compound is used in the synthesis of dyes that respond to light, which can be used in various applications such as photochromic materials .

Results or Outcomes

The use of these compounds as light-sensitive dyes has expanded the range of materials that can be used in photochromic applications .

Fluorescent Probes

Specific Scientific Field

This application falls under the field of Analytical Chemistry .

Summary of the Application

Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions .

Methods of Application

The compound is used in the synthesis of fluorescent probes, which are then used in the detection and quantification of specific ions .

Results or Outcomes

The use of these compounds as fluorescent probes has improved the detection and quantification of mercury and iron ions .

Pesticides and Fungicides

Specific Scientific Field

This application falls under the field of Agricultural Chemistry .

Summary of the Application

Compounds like “2-methylimidazo[1,2-a]pyridine-3-carboxamide” are used in the synthesis of pesticides and fungicides .

Methods of Application

The compound is used in the synthesis of pesticides and fungicides, which are then used in agricultural applications .

Results or Outcomes

The use of these compounds in the synthesis of pesticides and fungicides has improved the effectiveness of these products in controlling pests and fungi .

Optical Media for Data Storage

Specific Scientific Field

This application falls under the field of Data Science .

Summary of the Application

Compounds like “2-methylimidazo[1,2-a]pyridine-3-carboxamide” are used in the role of optical media for data storage .

Methods of Application

The compound is used in the synthesis of materials that respond to light, which can be used in various applications such as optical media for data storage .

Results or Outcomes

The use of these compounds as optical media for data storage has expanded the range of materials that can be used in data storage applications .

Active Pharmaceutical Ingredients

Specific Scientific Field

This application falls under the field of Pharmaceutical Chemistry .

Summary of the Application

The imidazo[1,2-a]pyridine moiety can be found in the molecules of many active pharmaceutical ingredients, such as zolimidine (antiulcer drug), zolpidem (a medication for the treatment of insomnia and restoration of brain dysfunctions), and saripidem (a sedative and anxiolytic drug) .

Methods of Application

The compound is used in the synthesis of active pharmaceutical ingredients .

Results or Outcomes

The use of these compounds in the synthesis of active pharmaceutical ingredients has improved the effectiveness of these products in controlling various diseases .

properties

IUPAC Name

2-methylimidazo[1,2-a]pyridine-3-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9N3O/c1-6-8(9(10)13)12-5-3-2-4-7(12)11-6/h2-5H,1H3,(H2,10,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQAQWKIENIYXHR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N2C=CC=CC2=N1)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70176221
Record name Imidazo(1,2-a)pyridine-3-carboxamide, 2-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70176221
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

175.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Carbamoyl-2-methylimidazo(1,2-a)pyridine

CAS RN

21801-89-8
Record name Imidazo(1,2-a)pyridine-3-carboxamide, 2-methyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021801898
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Imidazo(1,2-a)pyridine-3-carboxamide, 2-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70176221
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Methylimidazo[1,2-a]pyridine-3-carboxamide
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2-Methylimidazo[1,2-a]pyridine-3-carboxamide
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Reactant of Route 5
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Reactant of Route 6
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Citations

For This Compound
11
Citations
G Samala, R Nallangi, PB Devi, S Saxena… - Bioorganic & Medicinal …, 2014 - Elsevier
In the present study, we used crystal structure of mycobacterial pantothenate synthetase (PS) bound with 2-(2-(benzofuran-2-ylsulfonylcarbamoyl)-5-methoxy-1H-indol-1-yl) acetic acid …
Number of citations: 34 www.sciencedirect.com
OK Onajole, S Lun, YJ Yun, DY Langue… - Chemical biology & …, 2020 - Wiley Online Library
Tuberculosis (TB) is a highly infectious disease that has been plaguing the human race for centuries. The emergence of multidrug‐resistant strains of TB has been detrimental to the …
Number of citations: 13 onlinelibrary.wiley.com
A Wang, K Lv, L Li, H Liu, Z Tao, B Wang, M Liu… - European Journal of …, 2019 - Elsevier
A series of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides (IPAs), based on the structure of WZY02 discovered in our lab, were designed and synthesized as new anti-TB …
Number of citations: 31 www.sciencedirect.com
R Reddyrajula, UK Dalimba - New Journal of Chemistry, 2019 - pubs.rsc.org
Ambien (zolpidem), an imidazo[1,2-a]pyridine derivative, is a commercial drug to treat insomnia which also possesses antitubercular activity against Mycobacterium tuberculosis H37Rv. …
Number of citations: 15 pubs.rsc.org
A Vakalopoulos, F Wunder, IV Hartung… - Journal of Medicinal …, 2023 - ACS Publications
Herein, we describe the identification, chemical optimization, and preclinical characterization of novel soluble guanylate cyclase (sGC) stimulators. Given the very broad therapeutic …
Number of citations: 2 pubs.acs.org
S Kang, RY Kim, MJ Seo, S Lee, YM Kim… - Journal of medicinal …, 2014 - ACS Publications
A critical unmet clinical need to combat the global tuberculosis epidemic is the development of potent agents capable of reducing the time of multi-drug-resistant (MDR) and extensively-…
Number of citations: 161 pubs.acs.org
NC Desai, JD Monapara, AM Jethawa… - Recent Developments in …, 2023 - Elsevier
Pyridine, which is made from unrefined coal tar, has various uses in organic chemistry, pharmaceutical chemistry, polymers, metal complexes, catalysts, and other fields. Pyridine-…
Number of citations: 2 www.sciencedirect.com
S Chitti, K Van Calster, D Cappoen, A Nandikolla… - RSC …, 2022 - pubs.rsc.org
In the search for new anti-mycobacterial agents, we revealed the importance of imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamide derivatives. We designed, in …
Number of citations: 2 pubs.rsc.org
HN Nagesh, S Singireddi, A Suresh… - …, 2018 - Wiley Online Library
An operationally simpler one‐pot synthesis of 4‐substituted‐2H‐1,2,3‐triazole is demonstrated by unusual deprotection of methylene nitrile group using elemental sulfur. The strategy …
Y Xue, J Tang, X Ma, Q Li, B Xie, Y Hao, H Jin… - European Journal of …, 2016 - Elsevier
Human α7 nicotinic acetylcholine receptor (nAChR) is a promising therapeutic target for the treatment of schizophrenia accompanied with cognitive impairment. Herein, we report the …
Number of citations: 39 www.sciencedirect.com

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